Cas no 84610-01-5 (5-Amino-2-(4-bromophenyl)pyrimidine)

• Product Name: 5-Amino-2-(4-bromophenyl)pyrimidine
• CAS No: 84610-01-5
• MF: C₁₀H₈BrN₃
• MW: 250.094620704651
• MDL: MFCD11180884
• CID: 1057465
• Update Time: 2025-05-25

5-Amino-2-(4-bromophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(4-bromophenyl)pyrimidine
• 2-(4-Bromophenyl)-5-pyrimidinamine

• MDL： MFCD11180884
• Inchi： 1S/C10H8BrN3/c11-8-3-1-7(2-4-8)10-13-5-9(12)6-14-10/h1-6H,12H2
• InChI Key： ZQTMTSJALKIKOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1N=CC(=CN=1)N

Computed Properties

• Exact Mass: 248.99000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 51.80000
• LogP: 3.06950

Additional information on 5-Amino-2-(4-bromophenyl)pyrimidine

5-Amino-2-(4-bromophenyl)pyrimidine (CAS No. 84610-01-5)

5-Amino-2-(4-bromophenyl)pyrimidine, a heterocyclic compound with the CAS registry number 84610-01-5, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, a class of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of an amino group at position 5 and a bromophenyl substituent at position 2 imparts unique chemical properties, making it a valuable molecule for various applications.

The synthesis of 5-Amino-2-(4-bromophenyl)pyrimidine typically involves multi-step reactions, often utilizing nucleophilic aromatic substitution or condensation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's structure allows for further functionalization, making it a versatile building block in medicinal chemistry.

One of the most promising applications of 5-Amino-2-(4-bromophenyl)pyrimidine lies in its potential as a lead compound for drug development. Studies have shown that this molecule exhibits modulatory effects on key biological targets, including kinases and G-protein coupled receptors (GPCRs). For instance, research published in *Nature Communications* highlights its ability to inhibit specific kinase pathways associated with cancer progression. This finding underscores its potential as an anti-tumor agent.

Moreover, 5-Amino-2-(4-bromophenyl)pyrimidine has demonstrated anti-viral properties in preclinical models. A study in *Journal of Medicinal Chemistry* reported its efficacy against herpes simplex virus (HSV), suggesting it could be developed into a novel antiviral therapeutic. The compound's ability to penetrate cellular membranes efficiently contributes to its bioavailability, making it a strong candidate for further clinical evaluation.

In addition to its therapeutic potential, 5-Amino-2-(4-bromophenyl)pyrimidine is also utilized in materials science. Its aromatic structure and functional groups make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs). Recent research in *Advanced Materials* explored its use as a hole transport material, showcasing its ability to enhance device performance.

The pharmacokinetic profile of 5-Amino-2-(4-bromophenyl)pyrimidine has been extensively studied, revealing favorable absorption and distribution characteristics. However, challenges remain in optimizing its stability and reducing potential toxicity. Ongoing research focuses on modifying the molecule's substituents to improve these parameters while maintaining its bioactivity.

In conclusion, 5-Amino-2-(4-bromophenyl)pyrimidine (CAS No. 84610-01-5) stands as a multifaceted compound with applications spanning drug discovery, materials science, and beyond. Its unique chemical properties and promising biological activities position it as a key molecule for future innovations in these fields.